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Compound of Interest

Compound Name: Cholecystokinin (26-33) (free acid)

Cat. No.: B15597353

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Cholecystokinin (26-33) (free
acid), with a focus on avoiding off-target effects. This guide includes frequently asked

questions (FAQs), troubleshooting advice, detailed experimental protocols, and quantitative

data to ensure the precise and effective use of this peptide in your research.

Clarification: Cholecystokinin-8 (CCK-8) vs. Cell
Counting Kit-8 (CCK-8)
A crucial point of clarification is the distinction between Cholecystokinin-8 (the peptide) and the

similarly abbreviated Cell Counting Kit-8 (a cell viability assay).

Cholecystokinin (26-33) (CCK-8) (free acid) is the octapeptide fragment of the hormone

cholecystokinin. It is a biologically active molecule that interacts with specific receptors

(CCK1R and CCK2R) to elicit physiological responses.

Cell Counting Kit-8 (CCK-8) is a commercial reagent (containing WST-8) used to measure

cell viability and proliferation in culture. The similar abbreviation is coincidental, and the two
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are functionally unrelated. This guide focuses exclusively on the peptide, Cholecystokinin

(26-33).

Frequently Asked Questions (FAQs)
Q1: What are the primary targets of Cholecystokinin (26-33) (free acid)?

A1: Cholecystokinin (26-33) (free acid), also known as non-sulfated CCK-8, primarily targets

the cholecystokinin B receptor (CCK2R). It binds to CCK2R with high affinity. While it can

interact with the cholecystokinin A receptor (CCK1R), its affinity for this receptor is significantly

lower.[1][2]

Q2: What constitutes an "off-target effect" for Cholecystokinin (26-33) (free acid)?

A2: For researchers aiming to study CCK2R-mediated effects, any activation of the CCK1R is

considered an off-target effect. This is particularly important as CCK1R and CCK2R can trigger

different downstream signaling pathways and physiological responses. The sulfation of the

tyrosine residue in CCK-8 dramatically increases its affinity for CCK1R by 500- to 1000-fold.[1]

[2] Therefore, the non-sulfated (free acid) form is more selective for CCK2R.

Q3: How can I ensure I am selectively activating CCK2R in my experiments?

A3: To ensure selectivity, it is crucial to use a concentration of Cholecystokinin (26-33) (free
acid) that is sufficient to activate CCK2R without significantly engaging CCK1R. This can be

determined by performing dose-response experiments in cell lines expressing either CCK1R or

CCK2R. Additionally, using a selective CCK1R antagonist, such as Devazepide or Lorglumide,

can help to block any potential off-target effects at CCK1R.[3]

Q4: What are the downstream signaling pathways activated by CCK1R and CCK2R?

A4: Both CCK1R and CCK2R are G-protein coupled receptors (GPCRs). They primarily couple

to Gq, which activates the phospholipase C (PLC) pathway, leading to an increase in

intracellular calcium.[4][5] CCK1R can also couple to Gs, which stimulates the production of

cyclic AMP (cAMP).[2][6]
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Issue Possible Cause Recommended Solution

Unexpected physiological

response in vivo.

The concentration of CCK-8

(free acid) used may be high

enough to activate off-target

CCK1 receptors.

Perform in vitro dose-response

curves on cells expressing

CCK1R and CCK2R to

determine the selectivity

window. Lower the in vivo dose

to a range that selectively

activates CCK2R. Co-

administer a selective CCK1R

antagonist as a control.

High variability in functional

assay results (e.g., calcium

mobilization).

Cell health and passage

number can affect GPCR

expression and signaling.

Inconsistent reagent

preparation or handling.

Use cells within a consistent

and low passage number

range. Ensure consistent cell

seeding density. Prepare fresh

dilutions of CCK-8 (free acid)

for each experiment from a

frozen stock.

No response in a cell line

expected to express CCK

receptors.

The cell line may have lost

receptor expression over time.

The assay conditions may not

be optimal.

Verify receptor expression

using RT-PCR or a validated

antibody. Optimize assay

parameters such as agonist

incubation time and cell

density. Use a positive control

agonist, such as sulfated CCK-

8 for CCK1R-expressing cells.

Difficulty confirming receptor

selectivity.

The experimental system may

co-express both CCK1R and

CCK2R.

Use engineered cell lines that

stably express only one

receptor subtype (CCK1R or

CCK2R). Employ selective

antagonists for each receptor

to confirm which receptor is

mediating the observed effect.

For example, use a CCK1R

antagonist to block the
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response and confirm it is not

CCK1R-mediated.

Quantitative Data: Receptor Binding Affinities
The following table summarizes the binding affinities (Ki) of sulfated and non-sulfated (free

acid) CCK-8 for the human CCK1 and CCK2 receptors. A lower Ki value indicates a higher

binding affinity.

Ligand Receptor Binding Affinity (Ki) in nM

Sulfated CCK-8 CCK1R ~0.6 - 1

Non-sulfated CCK-8 (free acid) CCK1R
~300 - 1000 (500-fold lower

affinity)

Sulfated CCK-8 CCK2R ~0.3 - 1

Non-sulfated CCK-8 (free acid) CCK2R ~0.3 - 1

Data compiled from multiple sources.[1][2]

Experimental Protocols
Radioligand Binding Assay for CCK Receptors
This protocol is used to determine the binding affinity of Cholecystokinin (26-33) (free acid)
for CCK1R and CCK2R.

Materials:

Cell membranes prepared from cells stably expressing either human CCK1R or CCK2R.

Radioligand (e.g., [3H]CCK-8, sulfated).

Non-sulfated CCK-8 (free acid) as the competing ligand.

Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).
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Wash buffer (ice-cold).

96-well filter plates (e.g., GF/C filters pre-soaked in 0.3% PEI).

Scintillation cocktail.

Microplate scintillation counter.

Procedure:

Prepare serial dilutions of non-sulfated CCK-8 (free acid) in binding buffer.

In a 96-well plate, add in the following order:

150 µL of cell membranes (3-20 µg protein).

50 µL of the competing ligand (non-sulfated CCK-8) or buffer (for total binding).

50 µL of radioligand at a concentration near its Kd.

Incubate the plate for 60 minutes at 30°C with gentle agitation.

Terminate the reaction by rapid vacuum filtration onto the pre-soaked filter plate.

Wash the filters four times with ice-cold wash buffer.

Dry the filters for 30 minutes at 50°C.

Add scintillation cocktail and count the radioactivity using a microplate scintillation counter.[7]

Calculate Ki values from the IC50 values using the Cheng-Prusoff equation.

Calcium Mobilization Assay
This functional assay measures the increase in intracellular calcium following receptor

activation.

Materials:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.giffordbioscience.com/wp-content/uploads/2019/02/Radioligand_binding_assay_protocol_document.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cells stably expressing either human CCK1R or CCK2R.

Black-walled, clear-bottom 96-well microplates.

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

Cholecystokinin (26-33) (free acid).

Fluorescence plate reader with kinetic read capabilities.

Procedure:

Seed cells into the 96-well plate and culture overnight.

Prepare the calcium dye loading solution in Assay Buffer according to the manufacturer's

instructions.

Remove the cell culture medium and add the dye loading solution to each well.

Incubate the plate at 37°C for 60 minutes.

Prepare serial dilutions of Cholecystokinin (26-33) (free acid) in Assay Buffer at 5x the final

desired concentration.

Place the cell plate in the fluorescence plate reader.

Set the instrument to record fluorescence kinetically (e.g., excitation ~490 nm, emission

~525 nm).

Establish a baseline fluorescence reading for 15-30 seconds.

Add the CCK-8 (free acid) dilutions to the wells and continue recording the fluorescence

signal for at least 60-120 seconds to capture the peak response.

Analyze the data by calculating the change in fluorescence from baseline to the peak

response to generate dose-response curves and determine EC50 values.[5][8][9]
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Caption: Signaling pathways for CCK1 and CCK2 receptors.

Experimental Workflow for Assessing Receptor
Selectivity
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Determine Ki values
for CCK1R and CCK2R
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(Ki CCK1R / Ki CCK2R)
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Ratio >> 1
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Caption: Workflow for assessing CCK-8 (free acid) receptor selectivity.
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Unexpected Activity Observed
(e.g., response in CCK1R cells)

Is the compound concentration
in the high nanomolar range?

Potential off-target activation of CCK1R.

Yes

Check for other issues.

No

Action: Lower the concentration and
repeat the experiment.

Was a selective CCK1R
antagonist used as a control?

Did the antagonist block the effect?

Yes

Action: Repeat experiment with a
selective CCK1R antagonist.

No

Confirms off-target
CCK1R activation.

Yes

Effect is not mediated by CCK1R.
Investigate other potential targets.

No
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Caption: Troubleshooting unexpected activity of CCK-8 (free acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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